Cas no 54461-00-6 (2-Ethyl-2-propyl-1-hexanol)

• Product Name: 2-Ethyl-2-propyl-1-hexanol
• CAS No: 54461-00-6
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 1589346
• Update Time: 2025-05-20

2-Ethyl-2-propyl-1-hexanol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-propylhexan-1-ol
• 1-hexanol, 2-ethyl-2-propyl-
• 2-ETHYL-2-PROPYL-1-HEXANOL
• 2-Ethyl-2-propyl-1-hexanol

• Inchi： 1S/C11H24O/c1-4-7-9-11(6-3,10-12)8-5-2/h12H,4-10H2,1-3H3
• InChI Key： GPMZMENGTUFHPF-UHFFFAOYSA-N
• SMILES： OCC(CC)(CCC)CCCC

Computed Properties

• Exact Mass: 172.18282
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 20.23

Additional information on 2-Ethyl-2-propyl-1-hexanol

Introduction to 2-Ethyl-2-propyl-1-hexanol (CAS No. 54461-00-6)

2-Ethyl-2-propyl-1-hexanol, identified by the Chemical Abstracts Service Number (CAS No.) 54461-00-6, is a significant organic compound that has garnered attention in various scientific and industrial applications. This aliphatic alcohol, characterized by its branched C6 backbone and ethyl and propyl substituents, exhibits unique physicochemical properties that make it valuable in multiple domains, including specialty chemicals, polymer additives, and as an intermediate in synthetic processes.

The molecular structure of 2-Ethyl-2-propyl-1-hexanol (CAS No. 54461-00-6) consists of a hexyl chain with ethyl and propyl groups attached to the second carbon atom, resulting in a highly branched isomer. This structural configuration imparts distinct characteristics such as a high boiling point, moderate solubility in organic solvents, and a relatively low volatility compared to linear alcohols of similar molecular weight. These properties make it particularly useful as a viscosity modifier, a plasticizer in polymers, and an antioxidant additive in industrial formulations.

In recent years, research into 2-Ethyl-2-propyl-1-hexanol (CAS No. 54461-00-6) has expanded beyond traditional applications into more specialized areas. One notable development is its role as a precursor or intermediate in the synthesis of complex organic molecules. For instance, studies have demonstrated its utility in the preparation of novel catalysts and ligands for transition metal-catalyzed reactions. The branched structure of this compound provides steric hindrance that can influence reaction pathways, making it a promising candidate for designing highly selective synthetic methodologies.

The compound’s stability under various chemical conditions has also been explored in recent academic investigations. Researchers have investigated its behavior under thermal stress and its compatibility with different solvents, which are critical parameters for industrial-scale applications. These studies have highlighted the potential of 2-Ethyl-2-propyl-1-hexanol (CAS No. 54461-00-6) as a stable component in formulations requiring prolonged shelf life or exposure to harsh environmental conditions.

Additionally, the pharmaceutical industry has shown interest in derivatives of 2-Ethyl-2-propyl-1-hexanol (CAS No. 54461-00-6) due to its structural similarity to certain bioactive molecules. While not directly used as a therapeutic agent, its derivatives have been studied for their potential role as pharmacophores or modulators in drug discovery processes. The ability to modify its structure allows chemists to explore diverse pharmacological properties without altering the core functionality that makes it valuable in other applications.

The environmental impact of using 2-Ethyl-2-propyl-1-hexanol (CAS No. 54461-00-6) has also been a focus of recent research. Studies have assessed its biodegradability and toxicity profiles to evaluate its suitability for use in environmentally sensitive applications. The findings suggest that while it may pose some ecological risks under certain conditions, proper handling and disposal protocols can mitigate these concerns effectively.

In industrial applications, 2-Ethyl-2-propyl-1-hexanol (CAS No. 54461-00-6) is widely used as an additive in paints and coatings to improve drying times and reduce surface tension. Its ability to enhance film formation makes it particularly valuable in high-performance coatings where durability and finish quality are paramount. Furthermore, its role as an emulsifier and wetting agent has been leveraged in the formulation of adhesives and sealants, where uniform dispersion of components is essential for optimal performance.

The compound’s utility extends to agrochemical formulations as well. In pesticide formulations, it serves as a carrier or diluent that enhances the stability and efficacy of active ingredients. Its compatibility with various agrochemical components makes it a versatile choice for developing environmentally friendly yet effective crop protection solutions.

Advances in green chemistry have also prompted investigations into alternative synthesis routes for 2-Ethyl-2-propyl-1-hexanol (CAS No. 54461-00-6). Researchers are exploring biocatalytic methods and renewable feedstocks to produce this compound more sustainably. Such innovations align with global efforts to reduce the environmental footprint of chemical manufacturing while maintaining or improving product quality.

The future prospects for 2-Ethyl-2-propyl-1-hexanol (CAS No. 54461-00-6) appear promising, with ongoing research uncovering new applications and optimizing existing ones. As industries continue to demand high-performance materials with tailored properties, this compound is well-positioned to play a crucial role in meeting these evolving needs.